Cas no 909128-52-5 ((S)-3-aminotetrahydrothiophene 1,1-dioxide)

• Product Name: (S)-3-aminotetrahydrothiophene 1,1-dioxide
• CAS No: 909128-52-5
• MF: C₄H₉NO₂S
• MW: 135.18476
• CID: 830658
• Update Time: 2025-08-05

(S)-3-aminotetrahydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-, 1,1-dioxide, (3R)-
• (S)-3-aminotetrahydrothiophene 1,1-dioxide

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 334.9±35.0 °C(Predicted)
• pka: 7.07±0.20(Predicted)

Additional information on (S)-3-aminotetrahydrothiophene 1,1-dioxide

Introduction to (S)-3-aminotetrahydrothiophene 1,1-dioxide (CAS No. 909128-52-5)

(S)-3-aminotetrahydrothiophene 1,1-dioxide, with the chemical identifier CAS No. 909128-52-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and synthetic chemistry. The stereochemical configuration of the compound, specifically the (S) configuration at the chiral center, plays a crucial role in determining its biological activity and interaction with biological targets.

The structural framework of (S)-3-aminotetrahydrothiophene 1,1-dioxide consists of a tetrahydrothiophene core, which is a five-membered heterocyclic ring containing sulfur. This core is functionalized with an amine group at the 3-position and a dioxide group at the 1-position, contributing to its distinct chemical reactivity and solubility characteristics. The presence of these functional groups makes the compound a versatile intermediate in organic synthesis, particularly in the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds derived from tetrahydrothiophene scaffolds. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The amine group in (S)-3-aminotetrahydrothiophene 1,1-dioxide provides a site for further derivatization, allowing chemists to modify the molecule's properties and tailor it for specific biological activities.

One of the most compelling aspects of (S)-3-aminotetrahydrothiophene 1,1-dioxide is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards target proteins. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes and receptors involved in disease pathways, offering new avenues for drug discovery.

The stereochemistry of (S)-3-aminotetrahydrothiophene 1,1-dioxide is particularly noteworthy, as it can significantly influence the biological activity of derived compounds. The (S) configuration at the chiral center can affect how the molecule interacts with biological systems, potentially leading to differences in efficacy and side effects compared to its enantiomer. This underscores the importance of precise stereochemical control in pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the properties of molecules like (S)-3-aminotetrahydrothiophene 1,1-dioxide before they are synthesized in the laboratory. These computational methods allow for rapid screening of potential derivatives and can help identify candidates with optimal pharmacokinetic profiles. This approach has accelerated the drug discovery process and reduced the time and cost associated with developing new therapies.

The synthesis of (S)-3-aminotetrahydrothiophene 1,1-dioxide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Techniques such as asymmetric synthesis are often employed to ensure the correct stereochemical configuration is obtained. The development of efficient synthetic routes is crucial for scaling up production and making these compounds accessible for further research and commercial applications.

In conclusion, (S)-3-aminotetrahydrothiophene 1,1-dioxide (CAS No. 909128-52-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.